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Compound of Interest

Compound Name:
Sulfadimethoxine sodium salt,

analytical standard

CAS No.: 1037-50-9

Cat. No.: B089662

Get Quote

Introduction: The Anchor of Veterinary Residue
Analysis
Sulfadimethoxine sodium (CAS: 1037-50-9) is the highly water-soluble salt form of

sulfadimethoxine, a long-acting sulfonamide antimicrobial widely used in veterinary medicine.

In drug development and food safety analysis, this analytical standard serves a critical dual

purpose: it acts as the primary reference material for quantifying drug residues in animal

tissues (meat, milk) and serves as a quality control benchmark for pharmacokinetic studies.

For the analytical scientist, the sodium salt offers a distinct advantage over the free acid form:

enhanced aqueous solubility. This property simplifies the preparation of stock solutions in

aqueous-organic mixtures, reducing the risk of precipitation that often plagues the analysis of

hydrophobic sulfonamides. However, this advantage introduces specific chemical behaviors in

acidic liquid chromatography (LC) environments that must be understood to ensure data

integrity.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4][5]
The following data characterizes the analytical standard. Note the distinction between the salt

form (used for standards) and the free acid (often the species detected).

Property Specification

Chemical Name Sulfadimethoxine Sodium Salt

CAS Number 1037-50-9

Molecular Formula C₁₂H₁₃N₄NaO₄S

Molecular Weight 332.31 g/mol

Solubility
High in Water (>50 mg/mL); Soluble in

Methanol; Sparingly soluble in Acetone.[1]

pKa
~6.0 (sulfonamide group); The salt dissociates

fully in water.

Appearance White to creamy-white crystalline powder.

Storage
+2°C to +8°C; Protect from light

(photosensitive).

Critical Analytical Logic: Salt vs. Free Acid
Expert Insight: A common pitfall in sulfonamide analysis is the disconnect between the

standard weighed and the species detected.

Preparation: You weigh Sulfadimethoxine Sodium to create your stock solution because it

dissolves instantly in water/methanol mixtures.

Analysis: Most LC-MS/MS methods use an acidic mobile phase (e.g., 0.1% Formic Acid).

The Shift: Upon injection into the acidic stream, the sodium salt is instantly protonated.

Reaction:
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Detection: In positive ESI MS (+ESI), the molecule accepts a second proton to form the

precursor ion

.

Result: You are quantifying the protonated free acid (m/z 311.1), not the sodium salt (m/z

333).

Validation Requirement: When calculating concentrations, you must apply a molecular weight

correction factor (MWCF) if your calibration curve is reported as "free acid equivalents."

Regulatory Framework (MRLs)
The analytical sensitivity must match the Maximum Residue Limits (MRLs) established by

global agencies.

Matrix
EU MRL (Reg
37/2010)

FDA Tolerance Codex Alimentarius

Muscle 100 µg/kg 0.1 ppm (100 µg/kg) 100 µg/kg

Milk 100 µg/kg 0.01 ppm (10 µg/kg) 25 µg/kg

Liver 100 µg/kg 0.1 ppm 100 µg/kg

Note: The EU regulates "Total Sulfonamides" (parent + metabolites) often requiring hydrolysis

steps, whereas FDA often targets the parent drug.

Experimental Protocol: LC-MS/MS Workflow
This protocol describes the quantification of Sulfadimethoxine in bovine milk. It utilizes a

QuEChERS-based approach modified for high-protein matrices.

Sample Preparation Workflow
The following diagram illustrates the extraction logic, designed to break protein binding and

remove lipids.
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Sample: 2g Raw Milk

Add 10mL Acetonitrile (1% Formic Acid)
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Vortex 1 min

Add 4g MgSO4 + 1g NaCl
Induces Phase Separation

Exothermic Rxn

Centrifuge
4000 rpm, 10 min, 4°C

Collect Organic Supernatant

dSPE Cleanup
(C18 + PSA)

Removes Lipids/Sugars

Evaporate to Dryness
(N2 stream @ 40°C)

Reconstitute
(90:10 Water:MeOH + 0.1% FA)

LC-MS/MS Injection

Click to download full resolution via product page

Figure 1: Modified QuEChERS extraction workflow for sulfonamide residues in milk.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b089662/docs?utm_src=pdf-body-img#technical-guide-sulfadimethoxine-sodium-salt-analytical-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Parameters
Instrument: Triple Quadrupole MS (e.g., Sciex 5500 or Agilent 6495). Column: C18 Reverse

Phase (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

MS Transitions (Positive ESI):

Analyte
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (V)

Sulfadimethoxin

e
311.1 156.1 108.1 22 / 35

| Sulfadimethoxine-d6 (IS) | 317.1 | 162.1 | 114.1 | 22 / 35 |

Self-Validating Step: The ratio of the Quant/Qual ion abundance must match the reference

standard within ±20% (EU criteria) or ±30% (FDA criteria).

Handling, Stability & Storage
Stock Solution Preparation

Solvent: Dissolve 10.0 mg Sulfadimethoxine Sodium in 10 mL of Methanol:Water (50:50).

Reasoning: Pure methanol can sometimes cause precipitation of sodium salts; water

ensures solvation, while methanol prevents microbial growth.

Concentration: This yields a 1.0 mg/mL (1000 ppm) stock.

Storage: Store at -20°C in amber glass vials. Stable for 6 months.

Stability Hazards
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Photodegradation: Sulfonamides are sensitive to UV light. Always use amber glassware.

Hygroscopicity: The sodium salt is hygroscopic. Equilibrate the vial to room temperature

before opening to prevent moisture condensation, which alters the effective weight.

Troubleshooting Common Issues
Issue Root Cause Corrective Action

Retention Time Drift pH fluctuation in mobile phase.

Ensure Formic Acid is fresh;

sulfonamide retention is highly

pH-dependent (pKa ~6.0).

Low Recovery Protein binding in matrix.

Use acidified acetonitrile (1%

FA) during extraction to disrupt

protein-drug interactions.

Ion Suppression Phospholipids in matrix.

Use a dSPE cleanup step with

Zirconia or C18 to remove

lipids.

References
European Commission. (2010). Commission Regulation (EU) No 37/2010 on

pharmacologically active substances and their classification regarding maximum residue

limits in foodstuffs of animal origin.[3] Official Journal of the European Union. Link

U.S. Food and Drug Administration (FDA). (2019). Multiresidue Method for the Determination

of Veterinary Drugs in Milk using LC-MS/MS.[2][4] Laboratory Information Bulletin 4443. Link

Codex Alimentarius. (2018). Maximum Residue Limits (MRLs) and Risk Management

Recommendations (RMRs) for Residues of Veterinary Drugs in Foods.[5] CX/MRL 2-2018.

Link

PubChem. (2024).[6] Sulfadimethoxine Sodium Compound Summary. National Center for

Biotechnology Information. Link

Sigma-Aldrich. (2024). Sulfadimethoxine Sodium Salt Analytical Standard Safety Data

Sheet.Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/figure/MRLs-for-sulfonamide-antibiotics-provided-by-the-EU-Codex-Alimentarius-and-FDA_tbl1_325396987
https://www.google.com/url?sa=E&q=https%3A%2F%2Feur-lex.europa.eu%2Flegal-content%2FEN%2FTXT%2F%3Furi%3DCELEX%253A32010R0037
https://www.obrnutafaza.hr/pdf/uct/aplikacije/Veterinary.pdf
https://eprints.unite.edu.mk/87/1/9.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fda.gov%2Fmedia%2F88206%2Fdownload
https://www.fao.org/fao-who-codexalimentarius/codex-texts/maximum-residue-limits/en/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fao.org%2Ffao-who-codexalimentarius%2Fcodex-texts%2Fmaximum-residue-limits%2Fen%2F
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfadimethoxine-Sodium
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FSulfadimethoxine-sodium
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsial%2Fs7007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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